Cas no 18109-53-0 (N-(2,6-dimethylphenyl)-2-phenyl-N-[2-(pyrrolidin-1-yl)ethyl]acetamide)

• Product name: N-(2,6-dimethylphenyl)-2-phenyl-N-[2-(pyrrolidin-1-yl)ethyl]acetamide
• CAS No: 18109-53-0
• MF: C₂₂H₂₈N₂O
• Molecular Weight: 336.47052
• CID: 1372101
• PubChem ID: 28887

N-(2,6-dimethylphenyl)-2-phenyl-N-[2-(pyrrolidin-1-yl)ethyl]acetamide Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-phenyl-N-[2-(pyrrolidin-1-yl)ethyl]acetamide
• 2',6'-Dimethyl-2-phenyl-N-[2-(1-pyrrolidinyl)ethyl]acetanilide
• N-(2,6-dimethylphenyl)-2-phenyl-N-(2-pyrrolidin-1-ylethyl)acetamide
• 2',6'-Dimethyl-2-phenyl-N-(2-(1-pyrrolidinyl)ethyl)acetanilide
• ACETANILIDE, 2',6'-DIMETHYL-2-PHENYL-N-(2-(1-PYRROLIDINYL)ETHYL)-
• SA 35
• DTXSID50171072
• BRN 2778408
• 18109-53-0

• Inchi： InChI=1S/C22H28N2O/c1-18-9-8-10-19(2)22(18)24(16-15-23-13-6-7-14-23)21(25)17-20-11-4-3-5-12-20/h3-5,8-12H,6-7,13-17H2,1-2H3
• InChIKey： BVJQBGAPSXRSRX-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)N(CCN2CCCC2)C(=O)CC3=CC=CC=C3

Computed Properties

• 精确分子量: 336.22034
• 同位素质量: 336.220163521g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 25
• 可旋转化学键数量: 6
• 复杂度: 402
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 23.6Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 23.55